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Compound of Interest

Compound Name: 3-(2,5-Difluorophenoxy)piperidine

CAS No.: 946726-18-7

Cat. No.: B1439172

Get Quote

Application Note: 3-(2,5-Difluorophenoxy)piperidine as a Privileged Scaffold for CNS-

Targeted Library Generation

Executive Summary
3-(2,5-Difluorophenoxy)piperidine (CAS: 946726-18-7) is a high-value heterocyclic building

block belonging to the 3-phenoxypiperidine class. This scaffold is a "privileged structure" in

medicinal chemistry, frequently utilized to target G-protein coupled receptors (GPCRs) and

monoamine transporters in the Central Nervous System (CNS).

The specific 2,5-difluoro substitution pattern on the phenoxy ring serves two critical functions in

drug design:

Metabolic Blockade: It obstructs the para-position relative to the ether linkage, preventing

rapid oxidative metabolism (hydroxylation) by cytochrome P450 enzymes (specifically

CYP2D6 and CYP3A4).

Electronic Modulation: The fluorine atoms modulate the electron density of the aromatic ring,

influencing
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stacking interactions within receptor binding pockets without significantly increasing steric
bulk.

This guide provides standardized protocols for handling, solubilization, and synthetic

functionalization of this compound to generate high-affinity ligand libraries.

Physicochemical Profile & Safety
Property Specification

Chemical Name 3-(2,5-Difluorophenoxy)piperidine (HCl Salt)

CAS Number 946726-18-7

Molecular Weight 213.23 g/mol (Free Base); ~249.68 g/mol (HCl)

Appearance White to off-white crystalline solid

Solubility
Water (>20 mg/mL), DMSO (>50 mg/mL),

Methanol

pKa (Calc.) ~9.8 (Piperidine Nitrogen)

LogP (Calc.) ~2.3 (Free Base)

Storage -20°C, Desiccated (Hygroscopic)

Safety Warning:

Corrosivity: As a secondary amine, the free base is corrosive and a skin irritant.

Toxicity: Treat as a potential modulator of CNS targets. Avoid inhalation of dust.[1][2][3]

Handling: Always manipulate the free base form under an inert atmosphere (Nitrogen/Argon)

to prevent carbonate formation from atmospheric

.

Strategic Application: The Pharmacophore Logic
The 3-phenoxypiperidine moiety acts as a flexible "anchor" in drug design. By functionalizing

the secondary amine nitrogen, researchers can project the fluorinated aromatic ring into
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hydrophobic pockets while linking it to a polar "head" group.

Figure 1: Pharmacophore Strategy & Target Space
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Caption: Strategic mapping of the 3-(2,5-difluorophenoxy)piperidine scaffold to potential

CNS targets via specific linker chemistries.

Experimental Protocols
Protocol A: Generation of Free Base from HCl Salt
Rationale: Many coupling reactions (e.g., Buchwald-Hartwig) require the free amine. The

commercial HCl salt must be neutralized first.

Dissolution: Dissolve 1.0 g (4.0 mmol) of 3-(2,5-Difluorophenoxy)piperidine HCl in 10 mL

of distilled water.

Basification: Slowly add 2M NaOH solution dropwise with stirring until pH > 12. The solution

will become cloudy as the free base oils out.

Extraction: Extract the mixture with Dichloromethane (DCM) (

mL).
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Drying: Combine organic layers, dry over anhydrous

, and filter.

Concentration: Remove solvent under reduced pressure (rotary evaporator) at 30°C to yield

the free base as a viscous oil.

QC Check:

NMR (

) should show the disappearance of the broad

peak (~9-10 ppm) and a sharp singlet for NH (~1.8 ppm).

Protocol B: Library Synthesis via Reductive Amination
Rationale: This is the preferred method for generating tertiary amine libraries (e.g., for

transporter ligands) as it maintains the basicity of the nitrogen, which is crucial for salt-bridge

interactions in the binding pocket.

Reagents:

Scaffold: 3-(2,5-Difluorophenoxy)piperidine (Free Base)

Aldehyde Partner: Diverse aryl/alkyl aldehydes (1.0 equiv)

Reductant: Sodium Triacetoxyborohydride (

, 1.5 equiv)

Solvent: 1,2-Dichloroethane (DCE) or DCM

Additive: Acetic Acid (1 drop, catalytic)

Step-by-Step:

Complexation: In a 4 mL vial, dissolve the amine (0.2 mmol) and the aldehyde (0.2 mmol) in

2 mL of DCE. Add 1 drop of acetic acid.
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Incubation: Stir at Room Temperature (RT) for 30 minutes to allow iminium ion formation.

Reduction: Add STAB (0.3 mmol) in one portion.

Observation: Mild effervescence may occur.

Reaction: Stir at RT for 12-16 hours. Monitor by LC-MS (Target mass = MW_amine +

MW_aldehyde - 16 + 2).

Quench: Add 2 mL saturated

. Stir vigorously for 10 minutes.

Isolation: Extract with DCM (2 mL). Pass the organic layer through a phase separator

cartridge.

Purification: Evaporate solvent. Purify via preparative HPLC (Reverse Phase C18,

Water/Acetonitrile + 0.1% Formic Acid).

Figure 2: Synthetic Workflow Decision Tree
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Caption: Decision tree for selecting the optimal synthetic route based on the target receptor's

requirements for nitrogen basicity.

Protocol C: In Vitro Assay Solubilization
Rationale: Fluorinated compounds can exhibit poor aqueous solubility, leading to precipitation

in assay media and false negatives.

Stock Preparation: Prepare a 10 mM stock solution in 100% DMSO.

Calculation: For 1 mg of HCl salt (MW ~249.7), add

of DMSO.

Storage: Aliquot into single-use vials and store at -20°C. Avoid freeze-thaw cycles.
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Assay Dilution:

Dilute the stock 1:100 into the assay buffer (e.g., PBS or HEPES) to achieve a 100

working solution.

Critical Step: Ensure the final DMSO concentration in the cell/protein assay is < 1%

(usually < 0.1% is preferred).

Verification: Inspect for turbidity. If precipitate forms, sonicate for 5 minutes or add a

solubilizing agent like 2-hydroxypropyl-

-cyclodextrin (HP-

-CD).

Quality Control & Characterization
When validating libraries derived from this scaffold, look for these signature signals:

19F NMR: Two distinct multiplets in the -110 to -140 ppm range (relative to

), corresponding to the 2- and 5-positions on the phenoxy ring.

1H NMR:

The methine proton at the 3-position of the piperidine ring (chiral center) typically appears

as a multiplet around 4.2–4.5 ppm, shifted downfield by the adjacent oxygen.

Aromatic protons: 3 signals in the 6.5–7.2 ppm region (splitting pattern depends on the

specific 2,5-difluoro substitution).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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